3-chloro-N-(3-chloro-4-fluorophenyl)-4-ethoxybenzamide

• IUPAC Name: 3-chloro-N-(3-chloro-4-fluorophenyl)-4-ethoxybenzamide
• InChI: InChI=1S/C15H12Cl2FNO2/c1-2-21-14-6-3-9(7-12(14)17)15(20)19-10-4-5-13(18)11(16)8-10/h3-8H,2H2,1H3,(H,19,20)
• InChI Key: PLUDLPGLMZPHBZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC(=C(C=C2)F)Cl)Cl
• Molecular Formula: C15H12Cl2FNO2
• Molecular Weight: 328.2 g/mol

Description

3-chloro-N-(3-chloro-4-fluorophenyl)-4-ethoxybenzamide, also known as CFEB, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CFEB belongs to the class of benzamide derivatives and is structurally similar to other benzamide-based drugs such as sulpiride and tiapride.

Mechanism of Action

The exact mechanism of action of 3-chloro-N-(3-chloro-4-fluorophenyl)-4-ethoxybenzamide is not fully understood. However, it has been proposed that 3-chloro-N-(3-chloro-4-fluorophenyl)-4-ethoxybenzamide exerts its pharmacological effects by modulating the activity of various neurotransmitters such as dopamine, serotonin, and glutamate. 3-chloro-N-(3-chloro-4-fluorophenyl)-4-ethoxybenzamide has also been shown to interact with various receptors such as the D2 dopamine receptor and the sigma-1 receptor.
Biochemical and Physiological Effects
3-chloro-N-(3-chloro-4-fluorophenyl)-4-ethoxybenzamide has been shown to exhibit a wide range of biochemical and physiological effects. It has been found to increase the levels of various neurotransmitters such as dopamine, serotonin, and norepinephrine in the brain. 3-chloro-N-(3-chloro-4-fluorophenyl)-4-ethoxybenzamide has also been shown to enhance neurogenesis and neuroplasticity, which are important processes for learning and memory.

Advantages and Limitations for Lab Experiments

3-chloro-N-(3-chloro-4-fluorophenyl)-4-ethoxybenzamide has several advantages for use in lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. 3-chloro-N-(3-chloro-4-fluorophenyl)-4-ethoxybenzamide has also been shown to exhibit a wide range of pharmacological activities, which makes it a versatile compound for use in various experiments. However, there are also some limitations to the use of 3-chloro-N-(3-chloro-4-fluorophenyl)-4-ethoxybenzamide. It has been shown to exhibit low solubility in water, which can limit its use in certain experiments. 3-chloro-N-(3-chloro-4-fluorophenyl)-4-ethoxybenzamide has also been shown to exhibit some toxicity at high doses, which can limit its use in animal studies.

Future Directions

There are several future directions for the research on 3-chloro-N-(3-chloro-4-fluorophenyl)-4-ethoxybenzamide. One area of interest is the investigation of its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. 3-chloro-N-(3-chloro-4-fluorophenyl)-4-ethoxybenzamide has also been investigated for its potential use in the treatment of depression and anxiety disorders. Another area of interest is the investigation of the structure-activity relationship of 3-chloro-N-(3-chloro-4-fluorophenyl)-4-ethoxybenzamide and its analogs. This can help in the development of more potent and selective compounds for use in various pharmacological applications. Finally, the investigation of the pharmacokinetics and pharmacodynamics of 3-chloro-N-(3-chloro-4-fluorophenyl)-4-ethoxybenzamide can help in the development of optimal dosing regimens for its use in clinical settings.
Conclusion
In conclusion, 3-chloro-N-(3-chloro-4-fluorophenyl)-4-ethoxybenzamide is a promising compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It exhibits a wide range of pharmacological activities and has been investigated for its potential use in the treatment of various neurological and psychiatric disorders. The synthesis of 3-chloro-N-(3-chloro-4-fluorophenyl)-4-ethoxybenzamide is relatively easy, and it has several advantages for use in lab experiments. However, there are also some limitations to its use, and further research is needed to fully understand its mechanism of action and potential clinical applications.

Synthesis Methods

The synthesis of 3-chloro-N-(3-chloro-4-fluorophenyl)-4-ethoxybenzamide involves a series of steps that include the reaction of 3-chloro-4-fluoroaniline with ethyl 4-chlorobenzoate to form 3-chloro-N-(3-chloro-4-fluorophenyl)-4-ethoxybenzamide. The reaction is carried out in the presence of a base and a catalyst. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

3-chloro-N-(3-chloro-4-fluorophenyl)-4-ethoxybenzamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit a wide range of pharmacological activities such as antipsychotic, antidepressant, anticonvulsant, and anxiolytic effects. 3-chloro-N-(3-chloro-4-fluorophenyl)-4-ethoxybenzamide has also been shown to possess neuroprotective properties and has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.